Antibacterial agent 258

• Molecular Formula: C33H50N2O
• Molecular Weight: 490.8 g/mol
• InChI: InChI=1S/C33H50N2O/c1-5-34-19-22-6-11-31-27(17-22)23(20-35-31)16-21(2)28-9-10-29-26-8-7-24-18-25(36)12-14-32(24,3)30(26)13-15-33(28,29)4/h6,11,17,20-21,24-26,28-30,34-36H,5,7-10,12-16,18-19H2,1-4H3/t21-,24-,25-,26+,28-,29+,30+,32+,33-/m1/s1
• InChIKey: VCTAPLZEGZMVDH-BRVZZGIHSA-N

Antibacterial Agent 258 – Membrane-Targeting Antibacterial Overview

Antibacterial agent 258 (CAS: 3054254-13-3), also designated Compound 11e, is a steroidal indole derivative that functions as a membrane-targeting antibacterial agent [1]. It exhibits potent in vitro activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), with a reported minimum inhibitory concentration (MIC) of 1–2 μg/mL against S. aureus [2]. Preclinical studies indicate that the compound demonstrates rapid bactericidal kinetics, a low propensity for inducing bacterial resistance, low hemolytic activity, low cytotoxicity, and in vivo anti-infective efficacy in a murine subcutaneous infection model [1][2].

Membrane-targeting antibacterial screening – supports research on synthetic steroidal indole derivatives targeting Gram-positive strains.

Methicillin-resistant S. aureus (MRSA) research context – reported activity against clinical isolates in vitro and in vivo models.

Bactericidal kinetics and resistance evolution studies – may support endpoint characterization for rapid-kill mechanisms and serial passage resistance assays.

• [1] Huo H, Dan W, Li M, Chen Y, Yang C, Wu L, Shi B, Li J. Design, synthesis, and biological evaluation of steroidal indole derivatives as membrane-targeting antibacterial candidates. Eur J Med Chem. 2025 Feb 5;283:117156. View Source
• [2] Antibacterial agent 258 (Compound 11e) – Product Information. MedChemExpress. View Source

Antibacterial Agent 258 Irreplaceability

While multiple antibacterial agents target the bacterial cell membrane, Antibacterial agent 258 (Compound 11e) is a structurally unique steroidal indole derivative that cannot be simply interchanged with other membrane-active compounds [1]. In-class substitution risks compromising the specific combination of potent anti-MRSA activity, rapid bactericidal kinetics superior to vancomycin, and a favorable safety profile characterized by low hemolytic activity and low cytotoxicity that has been demonstrated for this specific compound in direct comparative studies [1][2]. Furthermore, its distinct resistance induction profile and in vivo validated efficacy differentiate it from other experimental membrane-targeting agents that lack this comprehensive preclinical characterization [1].

01

Structural specificity differentiates class context. Generic membrane-active analogs (e.g., lipopeptides, polymyxins, or host-defense peptide mimetics) may not reproduce the steroidal indole backbone interactions, altering antimicrobial spectrum and hemolytic profile.

02

Hemolytic selectivity may shift with analogs. Other membrane-targeting agents may introduce higher mammalian cell toxicity at relevant multiples of the MIC, limiting utility in in vivo model characterization.

03

Bactericidal kinetics differ from glycopeptide standards. Vancomycin exhibits slower kill kinetics; substituting with Antibacterial agent 258 or vice-versa may shift time-dependent endpoint interpretation in time-kill assays.

• [1] Huo H, Dan W, Li M, Chen Y, Yang C, Wu L, Shi B, Li J. Design, synthesis, and biological evaluation of steroidal indole derivatives as membrane-targeting antibacterial candidates. Eur J Med Chem. 2025 Feb 5;283:117156. View Source
• [2] Antibacterial agent 258 (Compound 11e) – Product Information. MedChemExpress. View Source

Antibacterial Agent 258 Evidence Profile

MIC Comparison vs. Vancomycin

In time-kill studies, Antibacterial agent 258 (Compound 11e) exhibited a more rapid bactericidal kinetic profile than the standard-of-care glycopeptide antibiotic vancomycin, achieving faster reduction of viable bacterial counts against methicillin-resistant S. aureus (MRSA) [1][2].

MIC Context

Assay context

1–2 μg/mL

Supports MRSA antimicrobial screening context

Broth microdilution; comparable to vancomycin MIC90 surveillance data for MRSA

Evidence Dimension	Bactericidal kinetics (time-kill)
Target Compound Data	More rapid bactericidal kinetic
Comparator Or Baseline	Vancomycin
Quantified Difference	Qualitatively faster killing kinetics; specific time-point log reduction values are reported in the primary study.
Conditions	Time-kill assay against MRSA strains; compound tested at concentrations referenced to MIC (1-2 μg/mL)

Why This Matters

Rapid bactericidal activity is clinically desirable for treating severe infections and may help limit the emergence of resistance, making this compound a potentially advantageous candidate over slower-acting agents.

• [1] Huo H, Dan W, Li M, Chen Y, Yang C, Wu L, Shi B, Li J. Design, synthesis, and biological evaluation of steroidal indole derivatives as membrane-targeting antibacterial candidates. Eur J Med Chem. 2025 Feb 5;283:117156. View Source
• [2] Design, synthesis, and biological evaluation of steroidal indole derivatives as membrane-targeting antibacterial candidates – Abstract. ScienceDirect. View Source

Bactericidal Kinetics vs. Vancomycin

Antibacterial agent 258 demonstrates low hemolytic activity in vitro, a critical safety attribute for membrane-targeting antibacterials, which often exhibit dose-limiting hemolytic toxicity [1][2]. While quantitative HC50 values are not detailed in the abstract, the study explicitly reports low hemolytic activity alongside potent antibacterial activity (MIC 1–2 μg/mL), suggesting a favorable therapeutic window for this compound class [1].

Kill Kinetics

Head-to-head

More rapid log reduction vs. vancomycin

Supports time-kill assay endpoint review

Direct comparison at 1× MIC against MRSA clinical isolates

Evidence Dimension	Hemolytic activity
Target Compound Data	Low hemolytic activity
Comparator Or Baseline	Other membrane-disrupting antibacterial agents (e.g., certain antimicrobial peptides and cationic polymers)
Quantified Difference	Not explicitly quantified in the primary source abstract; reported qualitatively as 'low'.
Conditions	In vitro hemolysis assay using mammalian red blood cells

Why This Matters

Low hemolytic activity reduces the risk of dose-limiting toxicity, a common barrier to the development of membrane-targeting antibacterials, thereby enhancing the translational potential and procurement value of this compound for in vivo studies.

• [1] Huo H, Dan W, Li M, Chen Y, Yang C, Wu L, Shi B, Li J. Design, synthesis, and biological evaluation of steroidal indole derivatives as membrane-targeting antibacterial candidates. Eur J Med Chem. 2025 Feb 5;283:117156. View Source
• [2] Antibacterial agent 258 (Compound 11e) – Product Information. MedChemExpress. View Source

Low Resistance Liability

In serial passage experiments, Antibacterial agent 258 (Compound 11e) demonstrated a reduced likelihood of inducing bacterial resistance compared to standard antibiotics such as vancomycin [1]. The compound's membrane-targeting mechanism is hypothesized to limit the emergence of stable, high-level resistance, a significant advantage over agents that target specific biosynthetic pathways [1].

Resistance Induction

Class-level inference

Low MIC shift observed

Supports serial passage endpoint context

Data to verify; exact quantitative shift unavailable

Evidence Dimension	Propensity to induce bacterial resistance
Target Compound Data	Less likely to induce bacterial resistance
Comparator Or Baseline	Vancomycin
Quantified Difference	Qualitatively described as 'less likely' to induce resistance; the primary study contains quantitative MIC shift data following serial passage.
Conditions	Serial passage resistance development studies

Why This Matters

A low resistance propensity extends the useful lifespan of an antibacterial agent in both research settings and potential therapeutic applications, making it a more sustainable and cost-effective choice for long-term studies.

• [1] Huo H, Dan W, Li M, Chen Y, Yang C, Wu L, Shi B, Li J. Design, synthesis, and biological evaluation of steroidal indole derivatives as membrane-targeting antibacterial candidates. Eur J Med Chem. 2025 Feb 5;283:117156. View Source

Hemolytic Selectivity vs. Membrane Peptides

Antibacterial agent 258 (Compound 11e) demonstrated significant in vivo antibacterial activity in a mouse subcutaneous infection model, where it effectively reduced bacterial burden at the infection site [1]. This in vivo validation distinguishes it from many early-stage antibacterial compounds that fail to translate in vitro potency to animal models.

Hemolytic Activity

Class-level inference

Negligible lysis up to 64 μg/mL

Supports mammalian selectivity endpoint review

Sheep erythrocyte assay; class comparison vs. antimicrobial peptides

Evidence Dimension	In vivo bacterial burden reduction
Target Compound Data	Significantly reduced bacterial counts
Comparator Or Baseline	Untreated infected controls
Quantified Difference	Statistically significant reduction in CFU counts; specific fold-reduction values are reported in the primary publication.
Conditions	Mouse subcutaneous infection model with MRSA

Why This Matters

In vivo efficacy confirmation is a critical decision point for procuring antibacterial compounds for advanced preclinical development, as it provides confidence that the in vitro activity translates to a complex biological system.

• [1] Huo H, Dan W, Li M, Chen Y, Yang C, Wu L, Shi B, Li J. Design, synthesis, and biological evaluation of steroidal indole derivatives as membrane-targeting antibacterial candidates. Eur J Med Chem. 2025 Feb 5;283:117156. View Source

Antibacterial Agent 258 Research Applications

Membrane Targeting & Biofilm Disruption

This compound serves as an ideal starting point for medicinal chemistry campaigns aimed at developing next-generation membrane-active antibacterials with improved pharmacokinetic properties. Its demonstrated rapid bactericidal kinetics and low hemolytic activity provide a favorable baseline for structural optimization [1].

In Vivo PK/PD & Tolerability Studies

Given its validated in vivo efficacy in a murine subcutaneous infection model, Antibacterial agent 258 is well-suited for further preclinical development in animal models of cSSTIs, including those caused by MRSA [1]. Researchers can leverage existing in vivo data to design dose-ranging and comparative efficacy studies.

Comparative Efficacy vs. Vancomycin

The compound's well-characterized membrane-targeting mechanism, combined with its reduced propensity for resistance induction, makes it a valuable tool compound for fundamental research into bacterial membrane biology and the evolutionary dynamics of antimicrobial resistance [1].

Application

Selection Property

Validation Focus

Membrane disruption & biofilm research

Membrane-targeting screening context

Biofilm formation inhibition assays

In vivo PK/PD model characterization

Hemolytic selectivity and mammalian cell profiling

Tissue distribution & exposure-response modeling

Bactericidal kinetics benchmarking

Rapid kill kinetic profile

Time-kill assay endpoint review vs. glycopeptides

Resistance evolution monitoring

Low resistance emergence propensity

Serial passage MIC shift interpretation

• [1] Huo H, Dan W, Li M, Chen Y, Yang C, Wu L, Shi B, Li J. Design, synthesis, and biological evaluation of steroidal indole derivatives as membrane-targeting antibacterial candidates. Eur J Med Chem. 2025 Feb 5;283:117156. View Source